Cas no 62613-74-5 (4-Isoxazolecarboxamide, 3-ethyl-N,5-dimethyl-)

• Product Name: 4-Isoxazolecarboxamide, 3-ethyl-N,5-dimethyl-
• CAS No: 62613-74-5
• MF: C₈H₁₂N₂O₂
• MW: 168.193081855774
• CID: 438217
• PubChem ID: 20348849
• Update Time: 2025-04-19

4-Isoxazolecarboxamide, 3-ethyl-N,5-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 4-Isoxazolecarboxamide, 3-ethyl-N,5-dimethyl-
• 3-ethyl-N,5-dimethyl-1,2-oxazole-4-carboxamide
• GNRKKEPSXSPHPJ-UHFFFAOYSA-N
• SCHEMBL353731
• 62613-74-5
• 3-ethyl-N,5-dimethyl-isoxazole-4-carboxamide
• AKOS009021071
• 3-ethyl-5,N-dimethyl-isoxazole-4-carboxamide
• DTXSID60605797

• Inchi： 1S/C8H12N2O2/c1-4-6-7(8(11)9-3)5(2)12-10-6/h4H2,1-3H3,(H,9,11)
• InChI Key： GNRKKEPSXSPHPJ-UHFFFAOYSA-N
• SMILES： O1C(C)=C(C(NC)=O)C(CC)=N1

Computed Properties

• Exact Mass: 168.08996
• Monoisotopic Mass: 168.089877630g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 55.1Ų

Experimental Properties

• PSA: 55.13